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Compound of Interest

Compound Name: Demethylsonchifolin

Cat. No.: B12315830 Get Quote

Demethylsonchifolin: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Demethylsonchifolin is a sesquiterpenoid lactone, a class of natural products known for a

wide range of biological activities. This document provides a concise summary of the available

chemical and physical properties of Demethylsonchifolin. At present, detailed peer-reviewed

studies on its specific biological activities, mechanisms of action, and associated signaling

pathways are not extensively available in the public domain. Consequently, this guide focuses

on its foundational chemical information and highlights the need for further research to

elucidate its potential therapeutic applications.

Chemical Structure and Properties
Demethylsonchifolin possesses a complex polycyclic structure characteristic of

sesquiterpenoid lactones. Its chemical identity is established by its unique molecular formula

and systematic name.
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Identifier Value

IUPAC Name

(3aR,4R,6E,10Z,11aR)-10-Methyl-4-{[(2Z)-2-

methyl-2-butenoyl]oxy}-3-methylene-2-oxo-

2,3,3a,4,5,8,9,11a-octahydrocyclodeca[b]furan-

6-carboxylic acid

CAS Number 956384-55-7[1]

Chemical Formula C₂₀H₂₄O₆[1]

SMILES String
Currently not available in public chemical

databases.

Physicochemical Properties
The following table summarizes the predicted and available physicochemical properties of

Demethylsonchifolin. These values are crucial for understanding its behavior in biological

systems and for the design of future studies.

Property Value Source

Molecular Weight 360.4 g/mol [1] ChemicalBook[1]

Boiling Point 563.2 ± 50.0 °C (Predicted) ChemicalBook[1]

Density 1.21 ± 0.1 g/cm³ (Predicted) ChemicalBook

pKa 4.49 ± 0.60 (Predicted) ChemicalBook

Biological Activity and Mechanism of Action
Currently, there is a significant gap in the scientific literature regarding the specific biological

activities and mechanism of action of Demethylsonchifolin. While many sesquiterpenoid

lactones exhibit anti-inflammatory and anticancer properties, often through modulation of

signaling pathways like NF-κB, specific studies on Demethylsonchifolin are required to

confirm such effects.
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The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway is

a critical regulator of inflammatory responses, cell survival, and proliferation. Many natural

products exert their anti-inflammatory effects by inhibiting this pathway. A logical starting point

for investigating the biological activity of Demethylsonchifolin would be to assess its impact

on NF-κB signaling.

Proposed Investigational Workflow
Should researchers pursue the biological evaluation of Demethylsonchifolin, a potential

experimental workflow is outlined below. This workflow is hypothetical and based on standard

practices for evaluating the anti-inflammatory potential of novel compounds.
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Figure 1: Proposed experimental workflow for investigating the anti-inflammatory activity of
Demethylsonchifolin.

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and biological evaluation of

Demethylsonchifolin are not currently published in peer-reviewed journals. For researchers

interested in studying this compound, the following general methodologies, adapted from

studies on similar natural products, can serve as a starting point.

General Protocol for Assessing Anti-Inflammatory
Activity in Macrophages

Cell Culture: RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10%

FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

Cell Viability Assay: Cells are seeded in a 96-well plate and treated with varying

concentrations of Demethylsonchifolin for 24 hours. Cell viability is assessed using an MTT

assay to determine non-toxic concentrations.

LPS Stimulation and Treatment: Cells are pre-treated with non-toxic concentrations of

Demethylsonchifolin for 1 hour, followed by stimulation with lipopolysaccharide (LPS; 1

µg/mL) for 24 hours to induce an inflammatory response.

Nitric Oxide (NO) Measurement: The concentration of nitrite, a stable metabolite of NO, in

the culture supernatant is measured using the Griess reagent.

Cytokine Measurement: The levels of pro-inflammatory cytokines such as TNF-α and IL-6 in

the culture supernatant are quantified using commercially available ELISA kits.

Western Blot Analysis: Cell lysates are prepared, and proteins are separated by SDS-PAGE.

The expression levels of key proteins in the NF-κB signaling pathway (e.g., p-IκBα, IκBα,

p65) are analyzed by Western blotting using specific antibodies.

Conclusion and Future Directions
Demethylsonchifolin is a natural product with a defined chemical structure but largely

unexplored biological potential. The lack of available data on its bioactivity presents a
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significant opportunity for novel research. Future studies should focus on:

Comprehensive Biological Screening: Evaluating the effects of Demethylsonchifolin across

a range of cell-based assays to identify potential therapeutic areas, including inflammation,

cancer, and infectious diseases.

Mechanism of Action Studies: Elucidating the specific molecular targets and signaling

pathways modulated by Demethylsonchifolin.

In Vivo Efficacy and Safety: Assessing the therapeutic efficacy and safety profile of

Demethylsonchifolin in relevant animal models of disease.

The generation of such data will be crucial for determining the potential of

Demethylsonchifolin as a lead compound for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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